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Compound of Interest

Compound Name: L-Cysteine-glutathione Disulfide

Cat. No.: B8017958 Get Quote

Application Note & Protocol: L-cysteine-glutathione
Disulfide (CySSG)
Topic: Protocol for Dissolving and Storing L-cysteine-glutathione Disulfide Solutions

Audience: Researchers, scientists, and drug development professionals.

Introduction
L-cysteine-glutathione disulfide (CySSG) is a naturally occurring mixed disulfide formed

between the amino acid L-cysteine and the tripeptide glutathione.[1] It plays a significant role in

cellular redox balance and is considered a biomarker in various physiological and pathological

states, including tuberculosis and acetaminophen-induced liver toxicity.[1] Given its importance

in studies related to oxidative stress, antioxidant defense systems, and drug development,

proper handling and preparation of CySSG solutions are critical to ensure experimental

accuracy and reproducibility.[2][3] This document provides a detailed protocol for the

dissolution and storage of CySSG.

Compound Specifications
L-cysteine-glutathione disulfide is typically supplied as a crystalline or powdered solid.[2][4]
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Parameter Specification

Synonyms L-CySSG, CYSH-GSH

CAS Number 13081-14-6[1][4]

Molecular Formula C₁₃H₂₂N₄O₈S₂[1][4]

Molecular Weight 426.5 g/mol [4]

Appearance White to off-white solid[2]

Purity ≥95%[4]

Solubility
CySSG is soluble in aqueous solutions.[1] The solubility can vary slightly based on the solvent

and pH.

Solvent Concentration

Deionized Water 8 mg/mL[5]

Water 20 mg/mL[4]

PBS (pH 7.2) 10 mg/mL[4]

Recommended Protocol for Dissolving L-cysteine-
glutathione Disulfide
This protocol outlines the steps to prepare aqueous solutions of CySSG. To prevent potential

degradation, it is highly recommended to prepare solutions fresh before each experiment.[6]

Materials:

L-cysteine-glutathione disulfide (solid)

High-purity, sterile deionized water or phosphate-buffered saline (PBS, pH 7.2)

Vortex mixer
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Sonicating water bath (optional)

Appropriate personal protective equipment (PPE)

Procedure:

Equilibration: Before opening, allow the vial of solid CySSG to equilibrate to room

temperature for at least 20 minutes. This prevents moisture condensation on the product.

Weighing: Aseptically weigh the required amount of CySSG powder in a suitable container.

Dissolution: Add the desired volume of the chosen solvent (e.g., Water or PBS) to the solid.

Mixing: Cap the container securely and vortex thoroughly until the solid is completely

dissolved. For concentrations approaching the solubility limit or if aggregates are present,

brief sonication in a water bath can aid dissolution.[7]

Usage: Use the freshly prepared solution immediately for best results.
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Preparation Workflow

1. Equilibrate Vial
to Room Temperature

2. Weigh Solid CySSG

3. Add Aqueous Solvent
(e.g., Water, PBS)

4. Vortex or Sonicate
 to Dissolve

5. Solution is Ready

Click to download full resolution via product page

Caption: Experimental workflow for dissolving L-cysteine-glutathione disulfide.

Storage and Stability
Proper storage is crucial to maintain the integrity of CySSG in both solid and solution forms.

Solid Form:

Storage Temperature: Store the solid compound at -20°C.[2][4]

Stability: When stored correctly, the solid form is stable for at least 4 years.[4]

Conditions: Keep the container tightly sealed to prevent moisture absorption.[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8017958?utm_src=pdf-body-img
https://www.benchchem.com/product/b8017958?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/sulfur-amino-acid-metabolites/105206--l-cysteine-glutathione-disulfide.html
https://www.caymanchem.com/product/17582/l-cysteine-glutathione-disulfide
https://www.caymanchem.com/product/17582/l-cysteine-glutathione-disulfide
https://cdn.caymanchem.com/cdn/msds/17582m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8017958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Form: Aqueous solutions of thiols and disulfides can be susceptible to degradation or

disulfide exchange. While specific stability data for CySSG solutions is limited,

recommendations can be made based on protocols for related compounds.[9]

Storage Condition Duration Notes

Short-Term

Room Temperature Up to 1 hour[9]
For immediate experimental

use.

2-8°C Up to 3 hours[9]
Keep on ice for use within the

same day.

Long-Term

-80°C ≥ 35 days[9]
Recommended for storing

stock solutions.

Long-Term Storage Protocol:

After dissolution, divide the stock solution into single-use aliquots.

Flash-freeze the aliquots and store them at -80°C.

Avoid repeated freeze-thaw cycles, as this can degrade the compound.
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Storage Protocol

Short-Term Long-Term

Freshly Prepared
CySSG Solution

Use within 1-3 hours

Immediate Use

Aliquot into
Single-Use Tubes

Stock Solution

Store at -80°C
(≥ 35 days)

Avoid freeze-thaw

Click to download full resolution via product page

Caption: Logic diagram for the storage of CySSG solutions.

Quality Control
For applications requiring precise quantification, the concentration and purity of prepared

solutions can be verified. High-performance liquid chromatography (HPLC) and liquid

chromatography-mass spectrometry (LC-MS/MS) are sensitive and robust methods for the

analysis of CySSG and related thiols and disulfides.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.myskinrecipes.com/shop/en/sulfur-amino-acid-metabolites/105206--l-cysteine-glutathione-disulfide.html
https://pubs.acs.org/doi/10.1021/acs.chemrestox.5c00272
https://www.caymanchem.com/product/17582/l-cysteine-glutathione-disulfide
https://scispace.com/pdf/synthesis-and-characterization-of-the-l-cysteine-glutathione-49rax5o5na.pdf
https://www.benchchem.com/pdf/Determining_the_effective_concentration_of_L_Cysteine_hydrochloride_monohydrate_for_reducing_disulfide_bonds.pdf
https://www.researchgate.net/post/How-to-dissolve-L-cysteine-in-distilled-water-without-denaturing-it-L-Cysteine
https://cdn.caymanchem.com/cdn/msds/17582m.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8598684/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8598684/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8598684/
https://www.researchgate.net/publication/338647711_Analytical_methods_for_determination_of_glutathione_and_glutathione_disulfide_in_pharmaceuticals_and_biological_fluids
https://www.benchchem.com/product/b8017958#protocol-for-dissolving-and-storing-l-cysteine-glutathione-disulfide-solutions
https://www.benchchem.com/product/b8017958#protocol-for-dissolving-and-storing-l-cysteine-glutathione-disulfide-solutions
https://www.benchchem.com/product/b8017958#protocol-for-dissolving-and-storing-l-cysteine-glutathione-disulfide-solutions
https://www.benchchem.com/product/b8017958#protocol-for-dissolving-and-storing-l-cysteine-glutathione-disulfide-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8017958?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8017958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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